N-Phenyl-1-naphthylamine

Specification

• Description: N-Phenyl-1-napthyl Amine is a chemical reactant used in the preparation of aryl halides and diarylamines. It also forms oligomers used as hole transport for green electrophosphorescence.; N-phenyl-1-naphthylamine appears as white to slightly yellowish prisms or reddish brown crystalline powder. (NTP, 1992); N-Phenyl-1-naphthylamine is a member of naphthalenes.
• CAS No.: 90-30-2
• Molecular Formula: C16H13N; C10H7NHC6H5; C16H13N
• Molecular Weight: 219.28 g/mol
• IUPAC Name: N-phenylnaphthalen-1-amine
• Standard InChI: InChI=1S/C16H13N/c1-2-9-14(10-3-1)17-16-12-6-8-13-7-4-5-11-15(13)16/h1-12,17H
• Standard InChI Key: XQVWYOYUZDUNRW-UHFFFAOYSA-N
• Impurities: The commercial product has a typical purity of >99%. Named impurities from three manufacturers are 1-naphthylamine (<100-500 mg/kg), 2-naphthylamine (<3-50 mg/kg), aniline (<100-2500 mg/kg), 1-naphthol (<5000 mg/kg), 1,1-dinaphthylamine (<1000 mg/kg), and N-phenyl-2-naphthylamine (500-<5000 mg/kg).
• SMILES: C1=CC=C(C=C1)NC2=CC=CC3=CC=CC=C32
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=CC3=CC=CC=C32
• Boiling Point: 635 °F at 528 mm Hg (NTP, 1992); 335 °C @ 558 mm Hg; 635°F at 528 mmHg
• Colorform: Prisms or needles from alcohol; leaflets from ligroin.; Tan to purple crushed solid or crystals.; White to yellowish crystals; In its pure form crystallizes into lemon yellow prisms or needles ... marketed in the form of brown to dark violet crystals or light brown to light violet granules
• Melting Point: 144 °F (NTP, 1992); 62.0 °C; 61 °C; 62-63 °C; 144°F